Cas no 106790-05-0 (1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol)

• Product Name: 1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol
• CAS No: 106790-05-0
• MF: C₁₄H₁₉FO
• MW: 222.298467874527
• CID: 2624281
• PubChem ID: 13732925
• Update Time: 2025-04-21

1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID10547870
• SCHEMBL10192225
• 1-(2-Fluorobenzyl)-1-hydroxycycloheptane
• PMGHJIWMBAHEBS-UHFFFAOYSA-N
• 106790-05-0
• 1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol

• Inchi： 1S/C14H19FO/c15-13-8-4-3-7-12(13)11-14(16)9-5-1-2-6-10-14/h3-4,7-8,16H,1-2,5-6,9-11H2
• InChI Key： PMGHJIWMBAHEBS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1(CCCCCC1)O

Computed Properties

• Exact Mass: 222.141993387Da
• Monoisotopic Mass: 222.141993387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų